3-Methyl-2h-Furo[2,3-C]pyran-2-One

Specification

• CAS No.: 857054-02-5
• Molecular Formula: C8H6O3
• Molecular Weight: 150.13 g/mol
• IUPAC Name: 3-methylfuro[2,3-c]pyran-2-one
• Standard InChI: InChI=1S/C8H6O3/c1-5-6-2-3-10-4-7(6)11-8(5)9/h2-4H,1H3
• Standard InChI Key: JUTMAMXOAOYKHT-UHFFFAOYSA-N
• SMILES: CC1=C2C=COC=C2OC1=O
• Canonical SMILES: CC1=C2C=COC=C2OC1=O

Introduction

Synthesis

The synthesis of 3-methyl-2H-furo[2,3-C]pyran-2-one can be achieved through various chemical methods, often involving the reaction of appropriate precursors under controlled conditions. Notably, it has been isolated from plant-derived smoke, which serves as a natural source.

Seed Germination Stimulant

Research has demonstrated that 3-methyl-2H-furo[2,3-C]pyran-2-one acts as a potent stimulant for seed germination. It has been shown to enhance the germination rates of several plant species by acting on various physiological processes:

• Priming Agent: Studies indicate that seeds treated with karrikinolide exhibit improved germination rates compared to untreated seeds. For instance, tomato seeds primed with this compound showed a significant increase in radicle emergence within 36 hours compared to controls.

• Mechanism of Action: The compound is believed to interact with specific receptors in plants, triggering signaling pathways that promote germination and early seedling development.

Effects on Plant Growth

Beyond its role in seed germination, karrikinolide influences other aspects of plant growth:

• Root Development: It has been reported to enhance root growth and biomass accumulation in various species.

• Stress Response: Karrikinolide may also play a role in helping plants cope with environmental stresses by modulating hormonal responses.

Agricultural Use

Given its stimulating effects on seed germination and plant growth, 3-methyl-2H-furo[2,3-C]pyran-2-one holds promise for agricultural applications:

• Crop Production: It can be utilized as a natural growth enhancer in crop production systems to improve yield and establishment rates.

Horticulture and Restoration

Karrikinolide is also being explored for use in horticulture and ecological restoration projects where enhancing seedling establishment is critical.